Ethyl 3-(2,4,5-trimethoxyphenyl)propanoate

• Molecular Formula: C14H20O5
• Molecular Weight: 268.30 g/mol
• IUPAC Name: ethyl 3-(2,4,5-trimethoxyphenyl)propanoate
• InChI: InChI=1S/C14H20O5/c1-5-19-14(15)7-6-10-8-12(17-3)13(18-4)9-11(10)16-2/h8-9H,5-7H2,1-4H3
• InChI Key: UZPVWMQTSRIPCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC(=C(C=C1OC)OC)OC

Description

Ethyl 3-(2,4,5-trimethoxyphenyl)propanoate is an organic compound characterized by the presence of a trimethoxyphenyl group attached to a propanoate ester. This compound is notable for its potential applications in various fields, including medicinal chemistry and organic synthesis. The trimethoxyphenyl group is known for its electron-rich aromatic ring, which imparts unique chemical properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ethyl 3-(2,4,5-trimethoxyphenyl)propanoate typically involves the esterification of 3-(2,4,5-trimethoxyphenyl)propanoic acid with ethanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester. The product is then purified through recrystallization or distillation.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to enhance reaction efficiency and yield. The use of advanced purification techniques, such as chromatography, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: Ethyl 3-(2,4,5-trimethoxyphenyl)propanoate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents such as nitric acid (HNO₃) for nitration or bromine (Br₂) for bromination are employed.

Major Products Formed:

Oxidation: Formation of 3-(2,4,5-trimethoxyphenyl)propanoic acid.

Reduction: Formation of 3-(2,4,5-trimethoxyphenyl)propanol.

Substitution: Formation of nitro or halogenated derivatives of the aromatic ring.

Scientific Research Applications

Ethyl 3-(2,4,5-trimethoxyphenyl)propanoate has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-cancer and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmacophore in drug development, particularly in targeting specific enzymes and receptors.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of ethyl 3-(2,4,5-trimethoxyphenyl)propanoate involves its interaction with various molecular targets. The trimethoxyphenyl group is known to inhibit enzymes such as tubulin and heat shock protein 90 (Hsp90), leading to anti-cancer effects . Additionally, the compound may modulate signaling pathways, including the extracellular signal-regulated kinase (ERK) pathway, contributing to its biological activities .

Comparison with Similar Compounds

Ethyl 3-(2,4,5-trimethoxyphenyl)propanoate can be compared with other compounds containing the trimethoxyphenyl group:

Colchicine: An anti-gout agent that inhibits tubulin polymerization.

Podophyllotoxin: Used in the treatment of external genital warts.

Trimetrexate and Trimethoprim: Inhibitors of dihydrofolate reductase (DHFR).

Uniqueness: this compound is unique due to its specific ester linkage, which imparts distinct chemical reactivity and biological activity compared to other trimethoxyphenyl derivatives .